Cas no 1185100-54-2 (3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride)

• Product Name: 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride
• CAS No: 1185100-54-2
• MF: C₁₀H₁₁ClN₄O₂
• MW: 254.67294049263
• CID: 6792561
• PubChem ID: 46736915
• Update Time: 2025-10-31

3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1185100-54-2
• 3-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride
• 3-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide;hydrochloride
• AKOS015847719
• 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamidehydrochloride
• MFCD12026811
• 3-(5-(Aminomethyl)-1,2,4-oxadiazol-3-yl)benzamidehydrochloride
• 1119449-55-6
• 3-(5-(Aminomethyl)-1,2,4-oxadiazol-3-yl)benzamide hydrochloride
• 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride

• MDL： MFCD12026811
• Inchi： 1S/C10H10N4O2.ClH/c11-5-8-13-10(14-16-8)7-3-1-2-6(4-7)9(12)15;/h1-4H,5,11H2,(H2,12,15);1H
• InChI Key： KBUNHIFRZSDEFD-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NC(C2C=CC=C(C(N)=O)C=2)=N1

Computed Properties

• Exact Mass: 254.0570533g/mol
• Monoisotopic Mass: 254.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Additional information on 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride

Comprehensive Overview of 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride (CAS No. 1185100-54-2)

The compound 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride (CAS No. 1185100-54-2) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique 1,2,4-oxadiazole core, a heterocyclic scaffold known for its versatility in drug design. The presence of an aminomethyl group and a benzamide moiety further enhances its potential as a bioactive compound. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, given its structural similarity to other pharmacologically active agents.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride aligns with this trend, as its molecular framework allows for selective interactions with biological targets. The compound's hydrochloride salt form improves solubility, a critical factor in drug formulation and bioavailability. This characteristic makes it a promising candidate for oral or injectable formulations, addressing common challenges in drug development.

The synthesis of 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride involves multi-step organic reactions, often starting from commercially available benzoic acid derivatives and aminomethylating agents. Key steps include cyclization to form the 1,2,4-oxadiazole ring, followed by amidation and salt formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect pharmacological performance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound.

From a therapeutic perspective, 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride has shown potential in preclinical studies for modulating cell signaling pathways. Its mechanism of action may involve interference with protein-protein interactions or inhibition of specific enzymatic activity. These properties are particularly relevant in the context of cancer research, where dysregulated signaling pathways are a hallmark of disease progression. Additionally, its structural features suggest possible applications in neurodegenerative disorders or inflammatory conditions, though further validation is required.

The compound's patent landscape reflects growing commercial interest, with several filings highlighting its utility in drug discovery programs. Intellectual property considerations are crucial for organizations investing in this molecule, as competitive advantages often hinge on proprietary formulations or derivatives. Meanwhile, academic institutions are exploring its structure-activity relationships (SAR) to design analogs with enhanced potency or reduced off-target effects.

In the era of AI-driven drug discovery, computational tools are being leveraged to predict the binding affinity and pharmacokinetic properties of 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride. Molecular docking simulations and machine learning models accelerate the identification of optimal therapeutic targets, reducing the time and cost associated with traditional screening methods. This synergy between synthetic chemistry and digital innovation exemplifies the future of pharmaceutical research.

For researchers sourcing this compound, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) to verify identity, purity, and stability. Storage recommendations typically include protection from moisture and light, often at controlled temperatures. These precautions ensure the integrity of the material for experimental use.

As the scientific community continues to unravel the potential of 3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride, collaborations between chemists, biologists, and clinicians will be instrumental in translating laboratory findings into real-world applications. Its dual role as a research tool and therapeutic candidate positions it at the forefront of modern medicinal chemistry.